![molecular formula C15H17N5OS3 B303485 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)acetamide](/img/structure/B303485.png)
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)acetamide
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Overview
Description
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)acetamide is a chemical compound that has been researched for its potential use in scientific applications. This compound is of interest due to its unique structure and potential biological effects.
Mechanism of Action
The mechanism of action of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)acetamide is not well understood. However, it is believed to act by modulating various biological pathways, including those involved in inflammation and cell signaling.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. These include anti-inflammatory and antioxidant effects, as well as effects on cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)acetamide in lab experiments is its unique structure, which allows for the exploration of novel biological pathways. However, one limitation is that the compound is difficult to synthesize and may not be readily available for use in large-scale experiments.
Future Directions
There are several potential future directions for research on 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)acetamide. These include further exploration of its mechanism of action, as well as its potential use in the treatment of various diseases. Additionally, research could focus on developing more efficient synthesis methods for the compound, which would allow for larger-scale experiments.
Synthesis Methods
The synthesis of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)acetamide involves several steps. The starting materials for the synthesis are commercially available and can be obtained from chemical suppliers. The synthesis involves the use of various reagents and solvents, and the reaction conditions must be carefully controlled to obtain the desired product.
Scientific Research Applications
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)acetamide has been researched for its potential use in a variety of scientific applications. One area of interest is in the field of medicinal chemistry, where this compound has shown potential as a therapeutic agent for the treatment of various diseases.
properties
Molecular Formula |
C15H17N5OS3 |
---|---|
Molecular Weight |
379.5 g/mol |
IUPAC Name |
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thiophen-2-yl)acetamide |
InChI |
InChI=1S/C15H17N5OS3/c16-7-10-9-5-3-1-2-4-6-11(9)23-13(10)18-12(21)8-22-15-20-19-14(17)24-15/h1-6,8H2,(H2,17,19)(H,18,21) |
InChI Key |
NXTSAQKPPZNSSD-UHFFFAOYSA-N |
SMILES |
C1CCCC2=C(CC1)C(=C(S2)NC(=O)CSC3=NN=C(S3)N)C#N |
Canonical SMILES |
C1CCCC2=C(CC1)C(=C(S2)NC(=O)CSC3=NN=C(S3)N)C#N |
Origin of Product |
United States |
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